Cas no 139896-65-4 (2,5-Bis(trimethylsilyl)ethynylthieno3,2-bthiophene)

• Product Name: 2,5-Bis(trimethylsilyl)ethynylthieno3,2-bthiophene
• CAS No: 139896-65-4
• MF: C₁₆H₂₀S₂Si₂
• MW: 332.631003379822
• MDL: MFCD29089350
• CID: 2953000
• PubChem ID: 354333650
• Update Time: 2025-05-20

2,5-Bis(trimethylsilyl)ethynylthieno3,2-bthiophene Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis[(trimethylsilyl)ethynyl]thieno[3,2-b]thiophene
• B5196
• Silane, (thieno[3,2-b]thiophene-2,5-diyldi-2,1-ethynediyl)bis[trimethyl-
• MFCD29089350
• 139896-65-4
• T70255
• trimethyl(2-{5-[2-(trimethylsilyl)ethynyl]thieno[3,2-b]thiophen-2-yl}ethynyl)silane
• trimethyl-[2-[5-(2-trimethylsilylethynyl)thieno[3,2-b]thiophen-2-yl]ethynyl]silane
• AS-85673
• 2,5-Bis(trimethylsilyl)ethynylthieno3,2-bthiophene

• MDL： MFCD29089350
• Inchi： 1S/C16H20S2Si2/c1-19(2,3)9-7-13-11-15-16(17-13)12-14(18-15)8-10-20(4,5)6/h11-12H,1-6H3
• InChI Key： OWXZBWIZKNUJOL-UHFFFAOYSA-N
• SMILES： S1C(C#C[Si](C)(C)C)=CC2=C1C=C(C#C[Si](C)(C)C)S2

Computed Properties

• Exact Mass: 332.05449605g/mol
• Monoisotopic Mass: 332.05449605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 211.0 to 215.0 deg-C
• Boiling Point: 374.8±42.0 °C at 760 mmHg
• Flash Point: 180.5±27.9 °C
• λmax: 345(Cyclohexane)(lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,5-Bis(trimethylsilyl)ethynylthieno3,2-bthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives

Additional information on 2,5-Bis(trimethylsilyl)ethynylthieno3,2-bthiophene

2,5-Bis(trimethylsilyl)ethynylthieno[3,2-b]thiophene: A Comprehensive Overview

The compound with CAS No. 139896-65-4, known as 2,5-Bis(trimethylsilyl)ethynylthieno[3,2-b]thiophene, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and electronics. This compound is characterized by its unique structure, which combines a thiophene ring system with ethynyl groups substituted by trimethylsilyl (TMS) moieties. The trimethylsilyl groups are known for their ability to stabilize reactive intermediates and enhance the electronic properties of the molecule.

Recent studies have highlighted the potential of 2,5-Bis(trimethylsilyl)ethynylthieno[3,2-b]thiophene in the development of advanced materials for optoelectronic devices. Its structure allows for strong π-π interactions and efficient charge transport properties, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have also explored its use as a building block for constructing two-dimensional (2D) materials, where its rigid and planar geometry contributes to enhanced stability and electronic performance.

The synthesis of 2,5-Bis(trimethylsilyl)ethynylthieno[3,2-b]thiophene involves a multi-step process that typically begins with the preparation of the thiophene derivative. The introduction of the ethynyl groups is achieved through Sonogashira coupling reactions, followed by the substitution of the trimethylsilyl groups using silylation techniques. This compound's synthesis is challenging due to the sensitivity of the ethynyl groups to certain reaction conditions; however, recent advancements in catalytic systems have improved the yield and purity of the final product.

One of the most intriguing aspects of 2,5-Bis(trimethylsilyl)ethynylthieno[3,2-b]thiophene is its ability to self-assemble into ordered nanostructures under specific conditions. This property has been exploited in the creation of thin films for electronic applications. For instance, studies have demonstrated that films made from this compound exhibit high conductivity and excellent thermal stability, making them suitable for use in high-temperature environments.

In terms of spectroscopic analysis, 2,5-Bis(trimethylsilyl)ethynylthieno[3,2-b]thiophene has been extensively studied using techniques such as UV-Vis spectroscopy and X-ray diffraction. These studies have revealed that the compound exhibits strong absorption bands in the visible region due to its extended conjugation system. Additionally, X-ray diffraction data has provided insights into its crystalline structure, which is crucial for understanding its electronic properties.

Recent research has also focused on modifying the substituents on 2,5-Bis(trimethylsilyl)ethynylthieno[3,2-b]thiophene to further enhance its performance in electronic devices. For example, replacing the trimethylsilyl groups with other functional groups has been shown to alter the molecule's solubility and compatibility with different polymer matrices. These modifications are expected to open new avenues for its application in flexible electronics and wearable devices.

In conclusion, 2,5-Bis(trimethylsilyl)ethynylthieno[3,2-b]thiophene represents a cutting-edge material with immense potential in various technological applications. Its unique structure and versatile properties make it a subject of ongoing research across multiple disciplines. As advancements in synthetic chemistry and materials science continue to evolve, this compound is likely to play an increasingly important role in shaping future technologies.